Cas no 2621932-48-5 (2-(8-ethyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(8-ethyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2621932-48-5
• MF: C₂₀H₂₆BFO₄
• MW: 360.23
• CID: 5091258
• PubChem ID: 156645657
• Update Time: 2026-03-02

2-(8-ethyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(8-ethyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SY315264
• 2621932-48-5
• 2-[8-ethyl-7-fluoro-3-(methoxymethoxy)-1-naphthyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• PS-19141
• 2-[8-ethyl-7-fluoro-3-(methoxymethoxy)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• 8-Ethyl-7-fluoro-3-(methoxymethoxy)naphthalene-1-boronic Acid Pinacol Ester
• CS-0529950
• E88417
• MFCD34622162
• 2-[8-ethyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 8-Ethyl-7-fluoro-3-(methoxymethoxy)-naphthalene-1-boronic Acid Pinacol Ester
• DB-376626

• Inchi： 1S/C20H26BFO4/c1-7-15-17(22)9-8-13-10-14(24-12-23-6)11-16(18(13)15)21-25-19(2,3)20(4,5)26-21/h8-11H,7,12H2,1-6H3
• InChI Key： GGFLAUXTEQHVKF-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=C2C(C=CC(F)=C2CC)=CC(OCOC)=C1

Computed Properties

• Exact Mass: 360.1908176g/mol
• Monoisotopic Mass: 360.1908176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Additional information on 2-(8-ethyl-7-fluoro-3-(methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(8-Ethyl-7-Fluoro-3-(Methoxymethoxy)Naphthalen-1-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane

The compound 2-(8-Ethyl-7-Fluoro-3-(Methoxymethoxy)Naphthalen-1-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane, identified by the CAS number 2621932-48-5, is a highly specialized organic molecule with significant applications in modern chemical research. This compound is notable for its complex structure and unique functional groups, which make it a valuable tool in various fields such as drug discovery and materials science.

The molecular structure of this compound is characterized by a naphthalene ring system substituted with an ethyl group at position 8 and a fluoro group at position 7. Additionally, the presence of a methoxymethoxy group at position 3 introduces further complexity and functionality to the molecule. The dioxaborolane moiety attached to the naphthalene ring adds another layer of diversity to its chemical properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Its unique electronic properties make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have demonstrated that the compound exhibits high stability under thermal and photochemical conditions, making it suitable for applications in harsh environments.

In the field of drug discovery, this compound has shown promise as a lead molecule for designing novel therapeutic agents. Its ability to interact with specific biological targets has been explored in several preclinical studies. The presence of fluorine atoms in its structure contributes to its lipophilicity and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the key intermediates required for its synthesis. This approach ensures high yields and excellent control over the stereochemistry of the final product.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This makes it a more sustainable choice compared to some other compounds used in similar applications.

In conclusion, the compound 2-(8-Ethyl-7-Fluoro-3-(Methoxymethoxy)Naphthalen-1-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane represents a significant advancement in organic chemistry. Its versatile structure and favorable properties position it as a valuable asset in both academic research and industrial applications.